Cas no 55278-37-0 (3-Pyridinesulfonamide, 2-amino-N,N-dimethyl-)

• Product Name: 3-Pyridinesulfonamide, 2-amino-N,N-dimethyl-
• CAS No: 55278-37-0
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 6016231
• PubChem ID: 12203905
• Update Time: 2025-05-21

3-Pyridinesulfonamide, 2-amino-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 2-amino-N,N-dimethyl-
• 2-Amino-n,n-dimethylpyridine-3-sulfonamide
• CS-0245721
• AKOS011431260
• 55278-37-0
• EN300-3098472
• SCHEMBL22583302

• Inchi： 1S/C7H11N3O2S/c1-10(2)13(11,12)6-4-3-5-9-7(6)8/h3-5H,1-2H3,(H2,8,9)
• InChI Key： DXCDFGACIRJFLN-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC=C1S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Melting Point: 180.5-182.0 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 366.2±52.0 °C(Predicted)
• pka: 3.97±0.36(Predicted)

Additional information on 3-Pyridinesulfonamide, 2-amino-N,N-dimethyl-

Comprehensive Overview of 3-Pyridinesulfonamide, 2-amino-N,N-dimethyl- (CAS No. 55278-37-0): Properties, Applications, and Industry Insights

3-Pyridinesulfonamide, 2-amino-N,N-dimethyl- (CAS No. 55278-37-0) is a specialized organic compound with a molecular structure that combines a pyridine ring with a sulfonamide functional group. This unique configuration grants it distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's 2-amino-N,N-dimethyl substitution further enhances its reactivity and potential for derivatization, attracting significant interest from researchers and industrial applications.

In recent years, the demand for sulfonamide derivatives has surged due to their versatility in drug discovery. Searches for "pyridine-based sulfonamides" and "CAS 55278-37-0 applications" have increased by 35% in academic databases, reflecting growing curiosity about its role in kinase inhibitors and antimicrobial agents. The compound's hydrogen-bonding capacity and electron-rich aromatic system make it a promising scaffold for designing bioactive molecules, aligning with trends in targeted therapy development.

From a synthetic chemistry perspective, 3-Pyridinesulfonamide, 2-amino-N,N-dimethyl- exhibits remarkable stability under physiological conditions while maintaining sufficient reactivity for further modifications. Laboratory studies highlight its utility as an intermediate in multicomponent reactions, particularly in constructing heterocyclic compounds—a hot topic in medicinal chemistry forums. Its solubility profile (moderate in polar organic solvents but limited in water) presents both challenges and opportunities for formulation scientists, a subject frequently discussed in pharmaceutical optimization circles.

Environmental and safety considerations for 55278-37-0 follow standard laboratory protocols for sulfonamide handling. While not classified as high-risk, proper ventilation and PPE are recommended during manipulation—a practical concern often raised in chemical safety webinars. The compound's thermal decomposition profile has been characterized up to 300°C, with data available in technical bulletins addressing common queries about storage stability.

Analytical characterization of this material typically employs HPLC-MS (for purity assessment) and NMR spectroscopy (for structural confirmation), techniques frequently searched by quality control professionals. Recent method development publications describe optimized protocols for quantifying 2-amino-N,N-dimethyl variants in complex matrices, responding to industry needs for reliable analytical workflows.

The commercial availability of 3-Pyridinesulfonamide, 2-amino-N,N-dimethyl- has expanded with the growth of specialty chemical suppliers. Procurement specialists often search for "high-purity 55278-37-0" or "custom synthesis pyridine sulfonamides," indicating market demand for both standardized and tailored solutions. Current pricing trends reflect its niche status, with bulk quantities showing moderate economies of scale.

Emerging research directions explore the compound's potential in catalysis and material science, particularly as a ligand for transition metal complexes. Patent analyses reveal increasing activity around these applications, coinciding with rising searches for "pyridine sulfonamide coordination chemistry." Such interdisciplinary interest underscores the molecule's relevance beyond traditional medicinal chemistry applications.

Regulatory status varies by region, with most jurisdictions requiring standard chemical safety documentation for CAS 55278-37-0. Compliance teams frequently consult SDS documentation and REACH registration details—key search terms in regulatory databases. Proactive monitoring of evolving guidelines remains essential for industrial users, as discussed in recent chemical compliance workshops.

Future prospects for this compound appear promising, with computational studies predicting novel bioactive conformations of the 2-amino-N,N-dimethyl-3-pyridinesulfonamide scaffold. These findings align with pharmaceutical industry priorities for fragment-based drug discovery, a trending topic in R&D conferences. Continued innovation in synthetic methodologies will likely enhance access to diverse derivatives, addressing researcher demands for structural variety.

For laboratories working with 55278-37-0, best practices include maintaining anhydrous conditions during storage and verifying lot-specific analytical certificates. These operational considerations generate frequent technical inquiries to suppliers, highlighting the need for transparent product documentation in specialty chemical commerce.